Cas no 245039-45-6 (2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide)

• Product Name: 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide
• CAS No: 245039-45-6
• MF: C₂₅H₁₇Cl₂F₆N₃O₃
• MW: 592
• CID: 4642791
• Update Time: 2025-06-03

2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide Chemical and Physical Properties

Names and Identifiers

• 2-(([(2,4-DICHLOROBENZYL)OXY]IMINO)METHYL)-N1,N3-BIS[3-(TRIFLUOROMETHYL)PHENYL]MALONAMIDE
• 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide

2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide

2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide: A Comprehensive Overview

The compound with CAS No. 245039-45-6, known as 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including a malonamide backbone, a dichlorobenzyl group, and trifluoromethyl substituents. These features contribute to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of malonamide derivatives in the design of bioactive molecules. The malonamide moiety, characterized by its two adjacent amide groups, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide, the malonamide core is further modified with electron-withdrawing groups like the trifluoromethyl substituents. These groups enhance the molecule's stability and increase its lipophilicity, making it a promising candidate for drug delivery systems.

The dichlorobenzyl group attached to this compound plays a crucial role in modulating its pharmacokinetic properties. Chlorine atoms are known to increase the molecular weight and reduce the lipophilicity of organic compounds, which can influence absorption and distribution in the body. However, in this specific case, the placement of chlorine atoms at positions 2 and 4 on the benzene ring ensures optimal electronic effects while maintaining structural integrity. This arrangement also contributes to the compound's resistance to metabolic degradation, a critical factor in drug design.

One of the most recent advancements involving this compound is its application in targeted drug delivery systems. Researchers have explored its potential as a carrier for anti-cancer agents due to its ability to encapsulate hydrophobic drugs within its structure. The trifluoromethyl substituents not only enhance solubility but also facilitate selective uptake by cancer cells through specific receptor interactions. This dual functionality makes it a versatile tool in nanomedicine and personalized therapy.

In terms of synthesis, 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include 2-chloro-N-bis(trifluoromethyl)phenylacetamide and (2,4-dichlorobenzyl)oxime. The reaction sequence is optimized to ensure high yields and purity, with rigorous quality control measures in place to meet pharmaceutical standards.

Another area of interest is the compound's role in enzyme inhibition studies. Preliminary assays have shown that it exhibits moderate inhibitory activity against certain proteases, suggesting potential applications in treating inflammatory diseases and neurodegenerative disorders. However, further research is required to fully understand its mechanism of action and optimize its therapeutic efficacy.

The integration of trifluoromethyl groups into this molecule has also sparked interest in fluorine-based drug design. Fluorine atoms are known for their ability to enhance metabolic stability and improve bioavailability without significantly altering pharmacokinetic profiles. In this compound, the trifluoromethyl substituents not only stabilize the malonamide backbone but also serve as recognition elements for specific biological targets.

From an environmental standpoint, the synthesis and disposal of 2-({(2,4-Dichlorobenzyl)oxyimino}methyl)-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide are carefully managed to minimize ecological impact. Green chemistry principles are increasingly being adopted in its production process, including the use of recyclable solvents and energy-efficient reaction conditions.

In conclusion, CAS No. 245039-45-6 represents a cutting-edge advancement in organic synthesis with broad implications for drug discovery and therapeutic development. Its unique structure combines multiple functional groups that confer desirable chemical and biological properties, making it a valuable asset in modern medicinal chemistry.